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Compound of Interest

Compound Name: 4-Bromo-2-iodo-3-methylaniline
CAS No.: 1208077-24-0
Cat. No.: B3221757
Get Quote
. J

Executive Summary

4-Bromo-2-iodo-3-methylaniline is a "privileged scaffold" in medicinal chemistry due to its
unique substitution pattern. The presence of three distinct functional handles—an amino group
(-NH2), an iodine atom (-1), and a bromine atom (-Br)—around a toluene core allows for
orthogonal functionalization.

o Strategic Value: The reactivity difference between the C—I and C-Br bonds enables
sequential cross-coupling (e.g., selective Suzuki-Miyaura coupling at the iodo position
followed by Buchwald-Hartwig amination at the bromo position).

* Primary Application: Synthesis of heterocyclic cores (indoles, quinolines) and biaryl systems
found in oncology drugs.

+ Synthesis Challenge: Achieving the specific 2-iodo / 4-bromo regiochemistry is non-trivial
due to the competing directing effects of the amino and methyl groups.

Chemical Identity & Properties
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Property Data
CAS Number 1208077-24-0
IUPAC Name 4-Bromo-2-iodo-3-methylaniline
Molecular Formula C7H7BrIN
Molecular Weight 311.95 g/mol
Appearance Off-white to light brown solid
) ) 78-82 °C (typical for related isomers; varies by
Melting Point ,
purity)
N Soluble in DMSO, DCM, Ethyl Acetate; Insoluble
Solubility )
in water
2-8°C, Protect from light (lodine-carbon bond is
Storage

photosensitive)

Strategic Synthesis: The "Regiocontrol" Problem

Synthesizing this specific isomer requires overcoming the natural directing effects of the aniline
ring.

The Challenge

If one attempts to iodinate 4-bromo-3-methylaniline directly, the major product is often the 6-
iodo isomer (4-bromo-2-iodo-5-methylaniline), not the desired 2-iodo isomer. This is because
the 6-position is sterically less hindered than the 2-position, which is "sandwiched" between the
amino and methyl groups.

The Solution: "Reverse" Halogenation Strategy

To guarantee the correct regiochemistry, the most robust synthetic route installs the iodine
before the bromine, or utilizes a decarboxylative iodination strategy to force the iodine into the
sterically crowded 2-position.

Recommended Pathway: Bromination of 2-lodo-3-methylaniline
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e Precursor Synthesis: Synthesize 2-iodo-3-methylaniline (CAS 89938-16-9).[1]

o Final Functionalization: Brominate the precursor. The amino group (strong ortho/para
director) directs the electrophilic bromine to the para position (C4), which is the only
available activated site (C6 is ortho, but para is electronically favored and less hindered than
the iodine-flanked C2).

Synthesis Flowchart (DOT Visualization)

3-Methylanthranilic Acid Decarboxylative lodination w | 2-lodo-3-methylaniline w| Regioselective Bromination 4-Bromo-2-iodo-3-methylaniline
(Precursor) (12, DMSO, 100°C) "1 (Key Intermediate) (NBS, DMF, 0°C) [QELC[2]
bl o )

Y
y

Click to download full resolution via product page

Caption: Figure 1. The recommended synthetic pathway utilizes a decarboxylative iodination
strategy to establish the difficult 2-iodo motif prior to bromination.

Detailed Experimental Protocols
Step 1: Synthesis of 2-lodo-3-methylaniline

Rationale: Using 2-amino-3-methylbenzoic acid (3-methylanthranilic acid) allows for a
decarboxylative iodination that places the iodine atom exactly at the C2 position, replacing the
carboxyl group.

Reagents:

2-Amino-3-methylbenzoic acid (1.0 eq)

lodine (I2) (1.1 eq)

Sodium Bicarbonate (NaHCO:s) (2.0 eq)

Solvent: DMSO or DMF
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Protocol:

Dissolve 2-amino-3-methylbenzoic acid (15.1 g, 100 mmol) in DMSO (100 mL).
e Add NaHCOs (16.8 g, 200 mmol) followed by lodine (27.9 g, 110 mmol) in portions.

o Heat the reaction mixture to 100°C for 4—6 hours. Note: Evolution of CO2 gas indicates
reaction progress.

o Cool to room temperature and quench with saturated aqueous Na=S20s3 (sodium thiosulfate)
to remove excess iodine.

o Extract with Ethyl Acetate (3 x 100 mL). Wash organics with brine, dry over Na2SOa, and
concentrate.

 Purification: Flash column chromatography (Hexanes/EtOAc 9:1) yields 2-iodo-3-
methylaniline as a yellow solid.

Step 2: Bromination to 4-Bromo-2-iodo-3-methylaniline

Rationale: With the iodine installed at C2 and methyl at C3, the C4 position is para to the amino
group. Electrophilic aromatic substitution with NBS will occur almost exclusively at C4.

Reagents:

e 2-lodo-3-methylaniline (from Step 1)
e N-Bromosuccinimide (NBS) (1.05 eq)
» Solvent: DMF or Acetonitrile
Protocol:

e Dissolve 2-iodo-3-methylaniline (11.6 g, 50 mmol) in DMF (50 mL) and cool to 0°C in an ice
bath.

e Dissolve NBS (9.35 g, 52.5 mmol) in DMF (20 mL) and add dropwise over 30 minutes.
Critical: Maintain low temperature to prevent over-bromination.
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e Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

e Monitor by TLC (or HPLC). The starting material peak should disappear.

o Workup: Pour the mixture into ice water (300 mL). The product typically precipitates.
« Filter the solid.[2] If oil forms, extract with DCM.

 Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography
(Hexanes/EtOAC) to obtain 4-bromo-2-iodo-3-methylaniline.

Applications in Drug Discovery[1]

This compound is a "linchpin” intermediate. Its value lies in the ability to perform
chemoselective cross-coupling.

Sequential Coupling Logic
o Site A (lodine, C2): Reacts first.
o Reaction: Suzuki-Miyaura or Sonogashira coupling at room temperature.

o Why: The C—I bond is weaker and undergoes oxidative addition with Pd(0) faster than the
C-Br bond.

» Site B (Bromine, C4): Reacts second.

o Reaction: Buchwald-Hartwig amination or second Suzuki coupling at elevated
temperatures (>80°C).

o Site C (Amine, C1): Available for amide coupling or heterocycle formation throughout.

Comparative Reactivity Table

. Bond Energy Pd-Catalyzed Typical Coupling
Halogen Site o
(approx) Reactivity Temp
C2-lodo ~65 kcal/mol High (Reacts 1st) 25-40 °C
C4-Bromo ~81 kcal/mol Medium (Reacts 2nd) 80-110 °C
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Safety & Handling (MSDS Highlights)

e Hazards:
o H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.

o Photosensitivity: lodinated compounds can degrade (release 12) upon prolonged light
exposure. Store in amber vials.

e PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

o Spill Cleanup: Adsorb with inert material. Treat area with dilute sodium thiosulfate if iodine
staining occurs.
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e Compound Data & CAS Verification

o PubChem Compound Summary for Halogen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]
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» To cite this document: BenchChem. [Technical Master File: 4-Bromo-2-iodo-3-methylaniline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3221757/docs#technical-master-file-4-bromo-2-iodo-
3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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